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Compound of Interest

Compound Name: 6-Chloro-5-iodopyrazin-2(1H)-one
Cat. No.: B15533744
Get Quote

Technical Whitepaper: 6-Chloro-5-iodopyrazin-
2(1H)-one

Core Scaffold for Flavivirus Protease Inhibitors and
Pyrazine Functionalization

Executive Summary

6-Chloro-5-iodopyrazin-2(1H)-one (often referred to by its tautomer 6-chloro-5-iodopyrazin-2-
ol) is a highly specialized pyrazine intermediate. It is distinguished by its unique tri-functional
nature: an electrophilic iodine handle at C-5, a leaving group (chlorine) at C-6, and a hydrogen-
bond donor/acceptor motif at C-2.

This compound has emerged as a pivotal building block in the synthesis of allosteric inhibitors
for Flavivirus NS2B-NS3 proteases, specifically targeting Zika (ZIKV) and Dengue (DENV)
viruses. Its structural versatility allows for orthogonal functionalization—using Suzuki-Miyaura
coupling at the C-5 position and Nucleophilic Aromatic Substitution (SNAr) at the C-6 position—
enabling the rapid generation of structure-activity relationship (SAR) libraries.
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Chemical Identity & Properties

The compound exists in a tautomeric equilibrium between the pyrazin-2(1H)-one (keto) and

pyrazin-2-ol (enol) forms. In solution, the keto form typically predominates, but the enol form is

often cited in synthetic schemes involving O-alkylation or Mitsunobu reactions.

Property

Data

Systematic Name

6-Chloro-5-iodo-1,2-dihydropyrazin-2-one

Tautomer Name

6-Chloro-5-iodopyrazin-2-ol

Molecular Formula

C4H2CIIN20

Molecular Weight

256.43 g/mol

Precursor CAS

925678-00-8 (for the 2-amino analog)

Physical State

Pale yellow solid (isolated crude)

Solubility

Soluble in DMSO, DMF; sparingly soluble in
CH2Clz2

SMILES

OC1=NC(l)=C(CI)N=C1 (enol) /
O=C1NC(Cl)=C(I)N=C1 (keto)

Note on CAS: A specific commercial CAS number for the hydroxy/keto variant is not widely

indexed in public chemical registries. It is routinely synthesized in situ or isolated as a crude

intermediate from the commercially available amine precursor (CAS 925678-00-8).

Synthetic Pathway & Methodology

The synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one is a robust, two-step protocol starting

from 2-amino-6-chloropyrazine. This route ensures regioselective iodination followed by

diazotization.
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Step 1: Regioselective lodination

The electron-rich amino group directs the electrophilic iodine to the C-5 position.

e Reagents: N-lodosuccinimide (NIS), DMF or Acetonitrile.

» Conditions: Room temperature, 12—-16 hours.

Step 2: Diazotization-Hydrolysis (Sandmeyer-type)
Conversion of the amine to the hydroxyl group via a diazonium intermediate.

o Reagents: Sodium Nitrite (NaNOz2), Sulfuric Acid (H2S0a4).[1][2]

o Conditions: 0°C to Room Temperature.

Detailed Protocol

¢ lodination:

o

Dissolve 2-amino-6-chloropyrazine (1.0 eq) in DMF.

o

Add N-iodosuccinimide (NIS) (1.1 eq) portion-wise at 0°C.

[¢]

Stir at room temperature for 16 hours.

[¢]

Workup: Dilute with water, extract with EtOAc, wash with brine, and dry over Na2SOa.

o

Yield: ~85% of 6-chloro-5-iodopyrazin-2-amine (CAS 925678-00-8).[3]

e Hydrolysis to Pyrazinone:

[¢]

Suspend the amine intermediate (1.0 eq) in concentrated H2SOa4 at 0°C.

[¢]

Slowly add NaNO:z (1.1 eq) in small portions (exothermic).

o

Stir at 0°C for 1 hour, then allow to warm to room temperature.

Pour the mixture onto crushed ice.

o
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o Isolation: Collect the resulting pale yellow precipitate by filtration.[1] Wash extensively with
cold water to remove acid.

o Purification: Dry under vacuum.[4][1] The crude product is typically sufficiently pure
(>90%) for subsequent steps.

Visual Synthesis Workflow

2-Amino-6-chloropyrazine o | Step 1: lodination | 6-Chloro-5-iodopyrazin-2-amine o | Step 2: Diazotization 6-Chloro-5-iodopyrazin-2(1H)-one
(CAS 33332-28-4) = (NIS, DMF) = (CAS 925678-00-8) 7| (NaNO2, H2S04, 0°C) (Target Scaffold)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 6-Chloro-5-iodopyrazin-2(1H)-one from commercial
precursors.

Reactivity Profile & Applications

The utility of 6-Chloro-5-iodopyrazin-2(1H)-one lies in its ability to undergo orthogonal
functionalization. The distinct reactivity of the C-5 iodine and C-6 chlorine atoms allows
chemists to sequentially modify the ring.

Mechanistic Reactivity

e C-5 lodine (Suzuki/Sonogashira Coupling): The C-I bond is weaker and more reactive toward
Palladium-catalyzed cross-coupling than the C-Cl bond. This allows for the introduction of
aryl, vinyl, or alkynyl groups at C-5 without affecting the C-6 chlorine.

e C-2 Hydroxyl (Mitsunobu/Alkylation): The hydroxyl group can be alkylated (using alkyl
halides) or subjected to Mitsunobu conditions (PPhs/DIAD) to introduce solubilizing groups or
linkers.

e C-6 Chlorine (SNAr): Once the C-5 position is functionalized, the C-6 chlorine remains
susceptible to nucleophilic aromatic substitution by amines or alkoxides, particularly if the
ring remains electron-deficient.

Case Study: Flavivirus Protease Inhibitors
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Research published in the Journal of Medicinal Chemistry and PMC highlights this scaffold in
the design of inhibitors for the Zika Virus (ZIKV) NS2B-NS3 protease.

o Workflow: The C-2 hydroxyl is first protected or alkylated (e.g., with a piperidine moiety).
Subsequently, the C-5 iodine is coupled with a boronic acid to introduce a hydrophobic tail,
and the C-6 chlorine is substituted to fine-tune potency.

Functionalization Logic Diagram
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Figure 2: Orthogonal functionalization strategy for library generation.

Safety & Handling
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o Hazard Classification: As a halogenated heterocycle, treat as Warning.
o H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.
e Handling: Use standard Schlenk techniques or a fume hood. Avoid inhalation of dust.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C. The iodide is light-
sensitive; protect from light to prevent degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [6-Chloro-5-iodopyrazin-2(1H)-one CAS number and
molecular weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15533744/docs#6-chloro-5-iodopyrazin-2-1h-one-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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